3-(3,4-dimethoxyphenyl)-N-[2-(2-methyl-4-oxoquinazolin-3(4H)-yl)ethyl]propanamide

Specification

• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-N-[2-(2-methyl-4-oxoquinazolin-3-yl)ethyl]propanamide
• Standard InChI: InChI=1S/C22H25N3O4/c1-15-24-18-7-5-4-6-17(18)22(27)25(15)13-12-23-21(26)11-9-16-8-10-19(28-2)20(14-16)29-3/h4-8,10,14H,9,11-13H2,1-3H3,(H,23,26)
• Standard InChI Key: FSTZMYUQMHVWCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1CCNC(=O)CCC3=CC(=C(C=C3)OC)OC

Introduction

Synthesis and Preparation

The synthesis of 3-(3,4-dimethoxyphenyl)-N-[2-(2-methyl-4-oxoquinazolin-3(4H)-yl)ethyl]propanamide typically involves multi-step organic synthesis techniques. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require the use of condensation reactions, alkylation, and amidation steps. The starting materials might include quinazoline derivatives and 3,4-dimethoxyphenyl propanoic acid or its amine derivatives.

Related Compounds

• Antibacterial Activity: Similar compounds with quinazoline cores have shown antibacterial properties, suggesting potential applications in this area.

• Anticancer Activity: Quinazoline derivatives are also explored for their anticancer potential, although specific data for this compound is lacking.

Research Findings and Future Directions

Given the limited availability of specific research findings on 3-(3,4-dimethoxyphenyl)-N-[2-(2-methyl-4-oxoquinazolin-3(4H)-yl)ethyl]propanamide, future studies should focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. These efforts could uncover its potential therapeutic applications and provide insights into how modifications to its structure might enhance its biological efficacy.